N-[2-chloro-5-(trifluoromethyl)phenyl]-N'-(5-methyl-2-pyridinyl)urea

• IUPAC Name: 1-[2-chloro-5-(trifluoromethyl)phenyl]-3-(5-methylpyridin-2-yl)urea
• InChI: InChI=1S/C14H11ClF3N3O/c1-8-2-5-12(19-7-8)21-13(22)20-11-6-9(14(16,17)18)3-4-10(11)15/h2-7H,1H3,(H2,19,20,21,22)
• InChI Key: VXDVOGPJTORJMY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1)NC(=O)NC2=C(C=CC(=C2)C(F)(F)F)Cl
• Molecular Formula: C14H11ClF3N3O
• Molecular Weight: 329.70 g/mol

Description

N-[2-chloro-5-(trifluoromethyl)phenyl]-N'-(5-methyl-2-pyridinyl)urea, commonly known as pyrazosulfuron-ethyl, is a selective herbicide used to control weeds in various crops. It belongs to the sulfonylurea family of herbicides and is widely used due to its high efficacy and low toxicity.

Mechanism of Action

Pyrazosulfuron-ethyl inhibits the activity of the acetolactate synthase (ALS) enzyme in plants, which is responsible for the biosynthesis of branched-chain amino acids. This leads to the accumulation of toxic levels of α-keto acids in the plant cells, which ultimately leads to their death.
Biochemical and Physiological Effects
Pyrazosulfuron-ethyl has been found to have low toxicity to mammals and birds, and its mode of action is specific to plants. It is rapidly metabolized and eliminated from the body, which reduces the risk of bioaccumulation. However, it can be toxic to aquatic organisms, and caution should be exercised when using it near water bodies.

Advantages and Limitations for Lab Experiments

Pyrazosulfuron-ethyl is widely used in laboratory experiments to study the effects of ALS inhibition on plant growth and development. Its high efficacy and low toxicity make it a preferred choice for such studies. However, its specificity to plants limits its use in studies involving other organisms.

Future Directions

For research include the development of new herbicides, investigation of resistance mechanisms, and study of its environmental impact.

Scientific Research Applications

Pyrazosulfuron-ethyl has been extensively studied for its herbicidal properties and has been found to be effective against a wide range of weeds in various crops, including rice, wheat, maize, and soybean. It works by inhibiting the biosynthesis of branched-chain amino acids in plants, which leads to their death.